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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)ethanol

Cat. No.: B3425117 Get Quote

Essential Safety and Handling Guide for 2-(4-
Chlorophenoxy)ethanol
This guide provides immediate, essential safety protocols and logistical information for handling

2-(4-Chlorophenoxy)ethanol (CAS No. 1892-43-9) in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals by minimizing exposure and mitigating risks.

Hazard Summary
2-(4-Chlorophenoxy)ethanol is a hazardous substance that requires careful handling.

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, it presents the following primary hazards:

Acute Toxicity: Toxic or harmful if it comes into contact with the skin.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[2][3][4]

Serious Eye Damage: Causes serious, potentially irreversible eye damage.[2][3][4]

Respiratory Irritation: May cause irritation to the respiratory tract.[1][2][3][4]

Acute Oral Toxicity: Harmful if swallowed.[3][4]

The signal word for this chemical is "Danger".[1][2][3][4]
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Personal Protective Equipment (PPE) Requirements
Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on

a thorough risk assessment of the specific procedures being performed.
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Protection Type Required Equipment
Standard/Specificati

on
Purpose

Eye & Face Protection
Chemical Splash

Goggles

ANSI Z87.1 or

European Standard

EN166[5][6]

To protect against

splashes that can

cause serious eye

damage.[2][3]

Face Shield (in

addition to goggles)

ANSI Z87.1 or

European Standard

EN166[5][6]

Recommended for

procedures with a

high risk of splashing.

Skin & Body

Protection

Chemical-Resistant

Gloves

Consult

manufacturer's data

for resistance to

chlorinated aromatic

compounds.

To prevent skin

contact, which can be

toxic and cause

irritation.[1][2]

* Splash/Incidental

Contact: Nitrile gloves

(must be removed and

discarded immediately

after contact).[7]

*

Prolonged/Immersive

Contact: Butyl rubber

or Viton™ gloves are

recommended.[7][8]

Laboratory Coat Standard lab coat.

To protect skin and

personal clothing from

contamination.[7]

Chemically Resistant

Apron

Worn over the lab

coat.

Recommended when

handling significant

quantities.[7]

Closed-Toe Shoes N/A Mandatory for all

laboratory work to
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protect feet from

spills.[7]

Respiratory Protection
Local Exhaust

Ventilation (LEV)
N/A

All work should be

conducted in a

certified chemical

fume hood to control

vapor/dust exposure.

[2][9]

NIOSH-Approved

Respirator

Varies by exposure

level.

Required if

engineering controls

are not sufficient to

maintain exposure

below permissible

limits.

Operational and Disposal Plans
Pre-Handling and Engineering Controls

Risk Assessment: Before beginning work, perform a risk assessment for your specific

procedure.

Information Review: Always consult the Safety Data Sheet (SDS) for 2-(4-
Chlorophenoxy)ethanol.[10]

Ventilation: Ensure all handling of this chemical, including weighing and transfers, is

performed within a properly functioning chemical fume hood to minimize inhalation of dust or

vapors.[2][9]

Emergency Equipment: Confirm that a safety shower and an eyewash station are readily

accessible and have been recently tested.[5][11][12]

Step-by-Step Handling Procedure
Don PPE: Before entering the handling area, put on all required PPE as specified in the table

above (lab coat, goggles, appropriate gloves).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_4_2_chlorophenyl_3_oxobutanoate.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14508&PLANT=d__ALF
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://www.benchchem.com/product/b3425117?utm_src=pdf-body
https://www.benchchem.com/product/b3425117?utm_src=pdf-body
https://www.brewersassociation.org/brewing-industry-updates/knowing-what-ppe-is-required-for-handling-various-chemicals/
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14508&PLANT=d__ALF
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://www.fishersci.com/store/msds?partNumber=AC172270500&countryCode=US&language=en
https://assets.greenbook.net/M91718.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Ethanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Work Area: Ensure the chemical fume hood is clean and uncluttered. If necessary,

line the work surface with absorbent, disposable bench paper.

Chemical Transfer: Handle the substance carefully to avoid creating dust or splashes. Use

appropriate tools (spatulas, etc.) for transfers.

Post-Handling: After handling, wash hands thoroughly with soap and water, even after

wearing gloves.[1][2][5] Decontaminate the work surface and any equipment used.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves first, followed by goggles and lab coat. Do not wear PPE outside of the laboratory.

Storage Plan
Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[2][5][13]

Temperature: Store at the recommended temperature of 2-8°C.[1]

Security: Store in a locked cabinet or area to restrict access.[4][5]

Incompatibilities: Keep away from strong oxidizing agents and acids.[11] Avoid heat, sparks,

and open flames.[13]

Spill and Emergency Plan
Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15-20

minutes, holding the eyelids open.[2][14] Remove contact lenses if present and easy to do.

[2] Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2] Remove all contaminated clothing and wash it before reuse.[2][4] Seek

immediate medical attention due to the chemical's toxicity upon skin contact.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[2][4]

Small Spill: For a small spill inside a fume hood, absorb the material with an inert absorbent

(e.g., vermiculite, sand). Place the contaminated material into a sealed, labeled container for
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hazardous waste disposal.[11]

Large Spill: Evacuate the area and contact your institution's Environmental Health & Safety

(EHS) department immediately.

Disposal Plan
Chemical Waste: 2-(4-Chlorophenoxy)ethanol is considered hazardous waste.[2] It must

be disposed of through your institution's hazardous waste program. Do not dispose of it

down the drain.

Contaminated Materials: All materials that have come into direct contact with the chemical,

including used gloves, absorbent paper, and empty containers, must be collected in a

sealed, clearly labeled hazardous waste container for disposal.[11]

Labeling: Ensure all waste containers are accurately labeled with the chemical name and

associated hazards.

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when preparing to handle 2-(4-Chlorophenoxy)ethanol.
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Start: Prepare to Handle
2-(4-Chlorophenoxy)ethanol

Assess Task:
- Quantity?

- Splash Potential?
- Aerosolization Risk?

Primary Control:
Work in a Chemical Fume Hood

Eye Protection Selection

Mandatory:
Chemical Splash Goggles

High Splash
Potential?

Add Face Shield

Yes

Skin & Body Protection

No

Mandatory:
Lab Coat & Closed-Toe Shoes

Select Gloves Based on Contact Type

Incidental Contact:
Nitrile Gloves

(Change Immediately if Exposed)

Splash

Prolonged/Immersive Contact:
Butyl or Viton™ Gloves

Immersion

Final PPE Check Complete:
Proceed with Caution

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-(4-Chlorophenoxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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